Cas no 648449-67-6 (3-amino-1,2-benzoxazole-5-carbaldehyde)

3-amino-1,2-benzoxazole-5-carbaldehyde structure
648449-67-6 structure
Product Name:3-amino-1,2-benzoxazole-5-carbaldehyde
CAS No:648449-67-6
MF:C8H6N2O2
MW:162.145441532135
CID:414123
PubChem ID:57358416
Update Time:2025-04-19

3-amino-1,2-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole-5-carboxaldehyde, 3-amino-
    • 1,2-Benzisoxazole-5-carboxaldehyde,3-amino-(9CI)
    • 3-amino-1,2-benzoxazole-5-carbaldehyde
    • 648449-67-6
    • 3-Amino-benzo[d]isoxazole-5-carbaldehyde
    • DTXSID80724111
    • EN300-119783
    • SCHEMBL2884511
    • AKOS022714628
    • FT-0751640
    • amino-1,2-benzoxazole-5-carbaldehyde
    • UQYYIXGRQZJGBS-UHFFFAOYSA-N
    • CS-0224505
    • AMY30750
    • Z1262684395
    • 3-aminobenzo[d]isoxazole-5-carbaldehyde
    • Inchi: 1S/C8H6N2O2/c9-8-6-3-5(4-11)1-2-7(6)12-10-8/h1-4H,(H2,9,10)
    • InChI Key: UQYYIXGRQZJGBS-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C=O)=CC=2C(N)=N1

Computed Properties

  • Exact Mass: 162.042927438g/mol
  • Monoisotopic Mass: 162.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 69.1Ų

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